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This technical guide is intended for researchers, scientists, and drug development

professionals, providing a detailed overview of the compositional analysis of the AZ series of

magnesium alloys. While the specific designation "AZ66" does not correspond to a standard

recognized alloy under ASTM B275, this guide will explain the standardized naming

convention, present the compositions of common AZ alloys, and detail the experimental

protocols for their analysis.

Understanding Magnesium Alloy Designations: The
ASTM B275 Standard
The designation of magnesium alloys in the United States follows the ASTM B275 standard.[1]

[2][3] This system uses a combination of letters and numbers to denote the primary alloying

elements and their approximate concentrations.

Letters: The first two letters in the designation represent the two main alloying elements,

arranged in order of decreasing percentage. For the "AZ" series, "A" stands for Aluminum

and "Z" for Zinc.

Numbers: The numbers following the letters indicate the nominal weight percentages of the

primary alloying elements. For instance, the widely used AZ91D alloy contains approximately

9% aluminum and 1% zinc.[4]
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Serial Letter: A final letter (e.g., A, B, C) is a serial designator used to differentiate between

alloys with similar compositions but slight variations in impurity limits or other characteristics.

Based on this nomenclature, a hypothetical "AZ66" alloy would be expected to contain

approximately 6% aluminum and 6% zinc. However, a comprehensive search of materials

science literature and standards databases does not yield a recognized alloy with this

designation. It is possible that "AZ66" is a non-standard, developmental, or proprietary alloy

designation.

Composition of Standard AZ Series Magnesium
Alloys
To provide a relevant compositional context, the following table summarizes the chemical

compositions of several common and standardized AZ series magnesium alloys.[4][5][6] These

alloys are widely used in various industries due to their favorable strength-to-weight ratios and

other mechanical properties.

Element AZ31B (wt. %) AZ61A (wt. %) AZ80A (wt. %) AZ91D (wt. %)

Aluminum (Al) 2.5 - 3.5 5.8 - 7.2 7.8 - 9.2 8.3 - 9.7

Zinc (Zn) 0.6 - 1.4 0.4 - 1.5 0.2 - 0.8 0.35 - 1.0

Manganese (Mn) 0.20 min 0.15 min 0.12 min 0.15 min

Silicon (Si) 0.10 max 0.10 max 0.10 max 0.10 max

Copper (Cu) 0.05 max 0.05 max 0.05 max 0.03 max

Nickel (Ni) 0.005 max 0.005 max 0.005 max 0.002 max

Iron (Fe) 0.005 max 0.005 max 0.005 max 0.005 max

Other (total) - - - 0.02 max

Magnesium (Mg) Balance Balance Balance Balance

Note: The exact composition limits can vary slightly between different standards and

specifications.
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Experimental Protocol: Determination of Chemical
Composition by Optical Emission Spectrometry
(OES)
Optical Emission Spectrometry (OES) is a standard and widely used analytical technique for

the rapid and precise determination of the elemental composition of metallic alloys, including

magnesium alloys.[7][8][9]

1. Principle: A high-energy spark is applied to the surface of the alloy sample, causing a small

amount of the material to be vaporized and excited into a plasma state. The excited atoms and

ions in the plasma emit light at characteristic wavelengths for each element. The intensity of the

emitted light at each specific wavelength is proportional to the concentration of that element in

the sample.

2. Instrumentation:

Spectrometer: A high-resolution optical spectrometer, typically with a Paschen-Runge

mounting, is used to disperse the emitted light into its constituent wavelengths.[7]

Detector: Photomultiplier tubes (PMTs) or charge-coupled devices (CCDs) are used to detect

and measure the intensity of the light at each specific wavelength.

Excitation Source: A controlled spark or arc generator provides the energy to create the

plasma.

Argon Atmosphere: The spark analysis is conducted in a high-purity argon atmosphere to

prevent oxidation of the sample and to ensure a stable plasma.

3. Sample Preparation:

The sample must be representative of the bulk material. For cast alloys, a chill-cast disk is

often used.[10]

A flat, clean surface is prepared on the sample by milling or lathing. This ensures a proper

seal with the spectrometer's spark stand and removes any surface contamination.
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The prepared surface should not be touched or contaminated prior to analysis.

4. Calibration:

The spectrometer is calibrated using certified reference materials (CRMs) with known

elemental compositions that are similar to the alloy being tested.

A calibration curve is generated for each element by plotting the measured light intensity

against the known concentration from the CRMs.

Multi-variable regression analysis is often used to correct for matrix effects and spectral

interferences.[7]

5. Analytical Procedure:

The prepared sample is placed on the spark stand of the spectrometer.

The analysis chamber is flushed with high-purity argon.

The high-energy spark is initiated, and the emitted light from the plasma is collected and

passed into the spectrometer.

The detector measures the intensities of the characteristic spectral lines for each element.

The instrument's software compares these intensities to the stored calibration curves to

calculate the weight percentage of each element in the sample.

Multiple measurements are typically taken and averaged to ensure accuracy and precision.

6. Data Analysis and Reporting: The results are reported as the weight percentage of each

determined element. The sum of the measured elements should be close to 100%, with the

balance being magnesium.

Visualized Workflow for OES Analysis of Magnesium
Alloys
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Caption: Workflow for determining the elemental composition of magnesium alloys using

Optical Emission Spectrometry (OES).

Signaling Pathways and Logical Relationships
The request for diagrams of signaling pathways is most relevant in a biological or biomedical

context, for example, when studying the biocompatibility or degradation of an alloy for medical

implant applications. As "AZ66" is not a standard alloy, there is no specific research on its

interaction with biological systems from which to derive such pathways. For researchers

interested in this area, studies on the in-vitro and in-vivo degradation of standard alloys like

AZ31 or AZ91 would be the appropriate starting point. These studies often investigate the

influence of alloy corrosion products (e.g., Mg²⁺, Al³⁺ ions) on cellular signaling pathways

related to inflammation, apoptosis, and osteogenesis.

Conclusion
While the magnesium alloy designation "AZ66" does not correspond to a recognized standard,

the principles of the ASTM naming convention suggest it would be an alloy containing

approximately 6% aluminum and 6% zinc. This guide provides a comprehensive overview of

the chemical compositions of standard and widely-used AZ series magnesium alloys, which

can serve as a valuable reference. Furthermore, the detailed experimental protocol for Optical

Emission Spectrometry offers a practical guide for researchers to accurately determine the

elemental composition of these and other magnesium alloys. The provided workflow diagram

visually summarizes this analytical process. For professionals in drug development and

biomedical research, further investigation into the biocompatibility and degradation of

established AZ alloys will be necessary to understand potential biological signaling interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. store.astm.org [store.astm.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b605735?utm_src=pdf-body
https://www.benchchem.com/product/b605735?utm_src=pdf-body
https://www.benchchem.com/product/b605735?utm_src=pdf-custom-synthesis
https://store.astm.org/b0275-05.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. magnesium alloy and temper designations | Total Materia [totalmateria.com]

3. standards.iteh.ai [standards.iteh.ai]

4. Properties of Magnesium Alloys [mg.tripod.com]

5. zx-cncmachining.com [zx-cncmachining.com]

6. cdn.sciengine.com [cdn.sciengine.com]

7. documents.thermofisher.com [documents.thermofisher.com]

8. Metals Analysis with OES (Optical Emission Spectrometry) [blue-scientific.com]

9. Optical emission spectrometer (OES) SPAS-05 for metal analysis [spas05.com]

10. Standard - Standard Test Method for Analysis of Magnesium and Magnesium Alloys by
Atomic Emission Spectrometry ASTM B954-23 - Svenska institutet för standarder, SIS
[sis.se]

To cite this document: BenchChem. [An In-depth Technical Guide to the Composition of AZ
Series Magnesium Alloys]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605735#what-is-the-composition-of-az66-
magnesium-alloy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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